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Compound of Interest

Compound Name: Bongardol

Cat. No.: B179853 Get Quote

An In-depth Technical Guide to Bongardol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information on Bongardol (CAS No: 123690-76-6) is compiled from

publicly available data, primarily from chemical supplier databases. As of the date of this

document, there is a notable absence of peer-reviewed scientific literature detailing its

synthesis, experimental use, or biological activity. Therefore, sections on detailed experimental

protocols and biological signaling pathways cannot be provided.

Core Physical and Chemical Properties
Bongardol, systematically known as Octacosanoic acid 2-(4-hydroxyphenyl)ethyl ester, is a

phenolic compound.[1] Its primary identification and key physical and chemical properties are

summarized below.
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Identifier Value

Chemical Name Bongardol

Systematic Name
Octacosanoic acid 2-(4-hydroxyphenyl)ethyl

ester

CAS Number 123690-76-6

Molecular Formula C36H64O3

Molecular Weight 544.9 g/mol

Synonyms 4-Hydroxyphenethyl Octacosanoate

Physicochemical Data
Property Value Source

Appearance Powder ChemFaces

Boiling Point 627.8 °C at 760 mmHg ChemBK

Storage Condition
2-8°C, protected from air and

light
ChemFaces

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces

A Certificate of Analysis from one supplier indicates a purity of ≥98% as determined by 1H-

NMR, with the results being consistent with the expected structure.[2]

Experimental Protocols
A comprehensive search of scientific databases reveals no published, peer-reviewed

experimental protocols for the synthesis, purification, or analytical characterization of

Bongardol. The information available is limited to what is found in supplier documentation,

which lacks the detailed methodology required for replication in a research setting.
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One supplier notes that Bongardol can be isolated from the herbs of Bongardia chrysogonum.

[3] However, no specific extraction and purification protocols are provided.

Signaling Pathways and Biological Activity
There is currently no publicly available information on the biological activity or mechanism of

action of Bongardol. Consequently, no signaling pathways associated with this compound

have been described in the scientific literature.

Mandatory Visualizations
Due to the lack of information on experimental workflows or biological signaling pathways for

Bongardol, no diagrams can be generated at this time. The creation of meaningful

visualizations requires data on the compound's interactions and effects, which is not available

in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b179853?utm_src=pdf-body
https://www.medchemexpress.com/bongardol.html
https://www.benchchem.com/product/b179853?utm_src=pdf-body
https://www.benchchem.com/product/b179853?utm_src=pdf-body
https://www.benchchem.com/product/b179853?utm_src=pdf-custom-synthesis
https://www.chemblink.com/category/cat0507.htm
https://www.chemfaces.com/coa/Bongardol-CFN99352-COA.pdf
https://www.medchemexpress.com/bongardol.html
https://www.benchchem.com/product/b179853#bongardol-physical-and-chemical-properties
https://www.benchchem.com/product/b179853#bongardol-physical-and-chemical-properties
https://www.benchchem.com/product/b179853#bongardol-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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